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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzamide

Cat. No.: B127740 Get Quote

Disclaimer: As of the last update, a comprehensive Safety Data Sheet (SDS) for 4-Bromo-2-
fluorobenzamide (CAS No. 292621-45-5) with complete quantitative physical, chemical, and

toxicological data is not readily available in the public domain. The following guide has been

compiled using the available specific hazard information for 4-Bromo-2-fluorobenzamide and

supplemented with data from structurally analogous compounds, namely 4-Bromo-2-

fluorobenzoic acid and 4-Bromo-2-fluorobenzaldehyde. This guide is intended for use by

trained professionals in a laboratory setting and should be used in conjunction with a thorough

risk assessment and adherence to all applicable safety regulations.

Chemical Identification and Properties
This section outlines the known identifiers and physical and chemical properties of 4-Bromo-2-
fluorobenzamide. Where specific data is unavailable, this is noted.
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Property Value Source

Chemical Name 4-Bromo-2-fluorobenzamide N/A

CAS Number 292621-45-5 Thermo Fisher Scientific

Molecular Formula C₇H₅BrFNO Synquest Labs

Molecular Weight 218.03 g/mol Thermo Fisher Scientific

Appearance
Solid (assumed based on

analogous compounds)
N/A

Melting Point 151-153 °C [H52336] CAS 292621-45-5

Boiling Point Data not available N/A

Solubility Data not available N/A

Vapor Pressure Data not available N/A

Density Data not available N/A

Hazard Identification and GHS Classification
4-Bromo-2-fluorobenzamide is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Hazard Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:
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alt text

Personal Protective Equipment (PPE)
Due to the hazardous nature of 4-Bromo-2-fluorobenzamide, appropriate personal protective

equipment must be worn at all times when handling this substance. The following table

provides minimum PPE recommendations based on the known hazards and information from

analogous compounds.

PPE Category Minimum Requirement
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166. A

face shield may be necessary

for operations with a high risk

of splashing.

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.

Skin and Body Protection Laboratory coat.

Wear appropriate protective

clothing to prevent skin

exposure.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used if dust is generated or

if ventilation is inadequate.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:
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Minimize dust generation and accumulation.

Avoid breathing dust, vapor, mist, or gas.

Avoid contact with eyes, skin, and clothing.

Keep container tightly closed when not in use.

Use with adequate ventilation, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Wash contaminated clothing before reuse.

Storage:

Store in a cool, dry, well-ventilated area.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Protocol

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.

Emergency Procedures
Accidental Release:

Evacuate the area of all unnecessary personnel.

Ventilate the area of the spill.

Wear appropriate Personal Protective Equipment (PPE) as outlined in Section 3.

Contain the spill. Avoid generating dust.

Clean up: Carefully sweep or vacuum up the material and place it into a suitable, labeled

disposal container.

Decontaminate the spill area with a suitable cleaning agent.

Dispose of waste in accordance with local, state, and federal regulations.
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Fire-Fighting Measures:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Experimental Protocols
Risk Assessment Workflow
A thorough risk assessment should be conducted before handling 4-Bromo-2-
fluorobenzamide. The following workflow outlines the key steps.
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Risk Assessment Workflow for Handling 4-Bromo-2-fluorobenzamide

Preparation Phase

Control Measures

Execution Phase

Review Phase

Gather Information
(SDS of compound and analogs)

Identify Hazards
(H315, H319, H335)

Assess Risks
(Exposure potential, severity)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Implement Engineering Controls
(Fume Hood)

Establish Administrative Controls
(SOPs, Training)

Perform Experiment
(Safe Handling Protocols)

Proper Waste Disposal

Review Incidents/Exposures

Update Protocol as Needed

Click to download full resolution via product page

Risk Assessment Workflow
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General Handling Protocol
Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible and operational.

Don the appropriate PPE as specified in Section 3.

Weighing and Transfer:

Use a dedicated, clean spatula and weigh boat.

Handle the solid material gently to minimize dust generation.

Perform all weighing and transfer operations within the fume hood.

Dissolution (if applicable):

Slowly add the solid 4-Bromo-2-fluorobenzamide to the solvent with stirring.

Keep the container covered as much as possible during the dissolution process.

Post-Handling:

Thoroughly decontaminate all equipment used with an appropriate solvent.

Clean the work area.

Properly dispose of all waste, including contaminated gloves and weigh boats, in a

designated hazardous waste container.

Wash hands thoroughly with soap and water.

Visualization of First Aid Procedures
The following diagram illustrates the logical flow of first aid measures based on the route of

exposure.
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First Aid Measures for 4-Bromo-2-fluorobenzamide Exposure

Routes of Exposure

Immediate Actions

Exposure Occurs

InhalationSkin Contact Eye ContactIngestion

Move to Fresh AirRemove Contaminated Clothing Flush Eyes with Water for 15 minRinse Mouth

Provide Oxygen/Artificial Respiration if Needed

Seek Immediate Medical Attention

Flush Skin with Water for 15 minDrink 2-4 Cups of Water/Milk

Do NOT Induce Vomiting

Click to download full resolution via product page

First Aid Decision Flowchart

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 4-
Bromo-2-fluorobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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